N~1~,N~1~-dimethyl-N~4~-{(Z)-1-[2-(4-pyridinyl)-1,3-thiazol-5-yl]ethylidene}-1,4-benzenediamine

• IUPAC Name: N,N-dimethyl-4-[1-(2-pyridin-4-yl-1,3-thiazol-5-yl)ethylideneamino]aniline
• InChI: InChI=1S/C18H18N4S/c1-13(21-15-4-6-16(7-5-15)22(2)3)17-12-20-18(23-17)14-8-10-19-11-9-14/h4-12H,1-3H3
• InChI Key: UVHVFQXNTVIHJP-UHFFFAOYSA-N
• Canonical SMILES: CC(=NC1=CC=C(C=C1)N(C)C)C2=CN=C(S2)C3=CC=NC=C3
• Molecular Formula: C18H18N4S
• Molecular Weight: 322.4 g/mol
• CAS No.: 1212789-93-9

Description

N~1~,N~1~-dimethyl-N~4~-{(Z)-1-[2-(4-pyridinyl)-1,3-thiazol-5-yl]ethylidene}-1,4-benzenediamine is a useful research compound. Its molecular formula is C18H18N4S and its molecular weight is 322.43. The purity is usually 95%.
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Scientific Research Applications

• Synthesis and Characterization : This compound belongs to a class of chemicals that can be synthesized and characterized to explore their structural and functional properties. For example, compounds like ethyl N-[3-(2-fluoro-4-(thiazolidin-3-yl(imino)methyl)benzoyl)amino-2, 2-dimethylpentanoyl]piperidine-4-acetate have been developed as potent and orally active fibrinogen receptor antagonists, showcasing the importance of structural modification for bioactivity enhancement (Hayashi et al., 1998).

• Molecular and Electronic Structure : Understanding the molecular and electronic structures of such compounds is crucial for their application in various fields. The synthesis and analysis of metal complexes, for instance, provide insights into their coordination chemistry and potential applications in catalysis or as functional materials (Chłopek et al., 2005).

• Anticancer Activity : The compound's derivatives have been explored for their potential anticancer activity. For instance, new heterocyclic compounds based on pyrazole scaffolds have been synthesized and evaluated for their anticancer properties, highlighting the potential of these structures in drug development (Metwally et al., 2016).

• Fluorescent Properties : Derivatives of similar compounds have been studied for their fluorescent properties and potential as proton sponge analogues, offering applications in sensing, imaging, or as molecular switches (Pozharskii et al., 2016).

• Reactivity and Synthesis of Heterocyclic Systems : The reactivity of related compounds with mono- and di-halides has led to the synthesis of new heterocyclic systems, demonstrating the versatility of such compounds in generating diverse molecular architectures with potential biological or materials science applications (Sirakanyan et al., 2015).